tert-Butyl 5-(bromomethyl)-2,2-dimethyloxazolidine-3-carboxylate
Overview
Description
Tert-Butyl 5-(bromomethyl)-2,2-dimethyloxazolidine-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
Target of Action
Brominated compounds like this are often used in organic synthesis as alkylating agents, suggesting that its targets could be various biological molecules with nucleophilic sites .
Mode of Action
The mode of action of this compound is likely through a nucleophilic substitution reaction (SN2 type mechanism), where the bromine atom acts as a leaving group . This allows the compound to form a new bond with its target molecule, altering its structure and function .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other reactive species can impact its reactivity and stability. Furthermore, the compound’s action can also be influenced by the specific biological environment in which it is present, including the presence of various biomolecules and cellular structures .
Advantages and Limitations for Lab Experiments
The advantages of using tert-Butyl 5-(bromomethyl)-2,2-dimethyloxazolidine-3-carboxylate in lab experiments include its high yield and purity, ease of synthesis, and non-toxicity. However, its limitations include its limited solubility in water and its potential reactivity with various nucleophiles.
Future Directions
For the research on tert-Butyl 5-(bromomethyl)-2,2-dimethyloxazolidine-3-carboxylate include its potential applications in drug discovery, materials science, and organic synthesis. Its reactivity with various nucleophiles makes it a potential building block for the synthesis of new compounds with diverse properties. Further research is needed to understand its mechanism of action and its potential applications in various fields of scientific research.
In conclusion, tert-Butyl 5-(bromomethyl)-2,2-dimethyloxazolidine-3-carboxylate is a promising compound with potential applications in various fields of scientific research. Its ease of synthesis, non-toxicity, and potential reactivity with various nucleophiles make it a valuable building block for the synthesis of new compounds. Further research is needed to fully understand its mechanism of action and its potential applications in drug discovery, materials science, and organic synthesis.
Scientific Research Applications
Tert-Butyl 5-(bromomethyl)-2,2-dimethyloxazolidine-3-carboxylate has been extensively studied for its potential applications in various fields of scientific research. It has been used as a reagent in the synthesis of various organic compounds, including amino acids, peptides, and heterocycles. It has also been used as a building block for the synthesis of potential drugs.
properties
IUPAC Name |
tert-butyl 5-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20BrNO3/c1-10(2,3)16-9(14)13-7-8(6-12)15-11(13,4)5/h8H,6-7H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHKBXTJHHHNYQM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(N(CC(O1)CBr)C(=O)OC(C)(C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301129373 |
Source
|
| Record name | 3-Oxazolidinecarboxylic acid, 5-(bromomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301129373 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1956365-26-6 |
Source
|
| Record name | 3-Oxazolidinecarboxylic acid, 5-(bromomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1956365-26-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Oxazolidinecarboxylic acid, 5-(bromomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301129373 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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